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Compound of Interest

Compound Name: Einecs 301-195-8

Cat. No.: B15180892

No Evidence of Phenylpropanolamine Glycolate in
Cosmetic Science

Initial research reveals a significant lack of information regarding the application of
phenylpropanolamine glycolate in the field of cosmetic science. This compound does not
appear to be a recognized or utilized ingredient in skincare or cosmetic formulations. The
constituent components, phenylpropanolamine and glycolic acid, have well-documented but
entirely separate histories and applications.

Phenylpropanolamine (PPA) was once widely used as a nasal decongestant and appetite
suppressant.[1][2][3] However, due to an increased risk of hemorrhagic stroke, the U.S. Food
and Drug Administration (FDA) took steps to remove PPA from all drug products, and it is no
longer considered generally recognized as safe and effective for over-the-counter use.[4][5][6]
Its primary mechanism of action is as a sympathomimetic agent, causing vasoconstriction by
stimulating adrenergic receptors.[1][3][7]

Glycolic acid, on the other hand, is a well-known alpha-hydroxy acid (AHA) extensively used in
cosmetology.[8] Due to its small molecular weight, it effectively penetrates the skin, promoting
exfoliation, stimulating collagen growth, and improving skin texture.[9][10] It is a common
ingredient in products aimed at deep cleansing, reducing wrinkles, and addressing
hyperpigmentation.[8][9]
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The combination of these two substances into "phenylpropanolamine glycolate™ is not
documented in cosmetic or dermatological literature. Therefore, no data on its efficacy, safety,
or mechanism of action in a cosmetic context is available.

Component Profiles

To provide context, the individual properties of phenylpropanolamine and glycolic acid are
summarized below.

Phenylpropanolamine (PPA)

Property Description

) Formerly used as a nasal decongestant and
Primary Use .
appetite suppressant.[1][2]

Sympathomimetic agent, primarily an alpha-
Mechanism of Action adrenergic agonist, causing vasoconstriction.[1]

[7]

Well-absorbed orally with a duration of action of
Pharmacokinetics approximately 3 hours.[1] About 90% is excreted

unchanged in the urine.[1]

Associated with an increased risk of

hemorrhagic stroke, leading to its withdrawal
Safety Concerns from many markets.[3][4][5] Other side effects

include hypertension, restlessness, and

arrhythmias.[1]

No longer "generally recognized as safe and
Regulatory Status effective" (GRASE) by the FDA for over-the-

counter use.[4][5]

Glycolic Acid
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Property Description

Used in cosmetic products for exfoliation, skin

Primary Use . . .
renewal, and improving skin texture.[8][9]

As an alpha-hydroxy acid (AHA), it breaks down
) i the bonds between dead skin cells, promoting
Mechanism of Action _ _ _
their removal.[9] It can also increase the skin's

natural hyaluronic acid content.[9]

Found in cleansers, toners, serums, and
Applications chemical peels to address wrinkles, age spots,
and acne.[8][11]

Can cause sun sensitivity and skin irritation,
especially at higher concentrations.[11][12] It is
] recommended to use sunscreen when using
Safety Profile ] ] ]
glycolic acid products.[11] The pH of the final
formulation is crucial for both efficacy and

safety.[11]

Available in various concentrations, from low
Formulation percentages for daily use to higher
concentrations for professional peels.[9][12]

Hypothetical Considerations and Lack of Data

Theoretically, a compound combining a vasoconstrictor (PPA) and an exfoliant (glycolic acid)
might be conceptualized for applications requiring reduced redness and skin renewal.
However, this is purely speculative.

Given the significant safety concerns and regulatory actions against phenylpropanolamine for
systemic use, its topical application in a cosmetic formulation would require extensive and
rigorous safety and toxicological studies. There is no publicly available evidence to suggest that
such research has been conducted.

Experimental Protocols and Signaling Pathways
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Due to the absence of "phenylpropanolamine glycolate" in cosmetic science literature, no
established experimental protocols or signaling pathway diagrams can be provided. Any
attempt to create such materials would be entirely speculative and without a factual basis. The
logical relationship can be summarized as follows: the parent compounds have distinct and
unrelated applications.

Pharmaceutical History
" Application Decongestant & Mechanism Vasoconstriction Side Effect Safety Concerns
Phenylpropanolamine (PPA) Appetite Suppressant (a-adrenergic agonist) (Stroke Risk)
Phenylpropanolamine RS\ S No Documented Use or |
Glycolate Safety Data in Cosmetics

Cosmetic Science

" ne Application . . - q
Glycolic Acid = Skincare Ingredient Mechanism Exfoliation (AHA) & Formulation Cleansers, Serums,
Collagen Stimulation Peels

Click to download full resolution via product page
Caption: Relationship between PPA, Glycolic Acid, and the target compound.

In conclusion, there is no scientific basis to support the use of phenylpropanolamine glycolate
in cosmetic science. The significant health risks associated with phenylpropanolamine make its
use in cosmetics highly improbable and potentially dangerous without extensive, currently non-
existent, safety data. Researchers and developers should rely on ingredients with established
safety and efficacy profiles for cosmetic formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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